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Compound of Interest

Compound Name: Epiglobulol

Cat. No.: B149269 Get Quote

For researchers, scientists, and drug development professionals, maintaining a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper disposal of Epiglobulol (C₁₅H₂₆O), a naturally occurring sesquiterpene alcohol.

Adherence to these procedures is critical for ensuring personnel safety and environmental

compliance.

Epiglobulol: Key Safety and Disposal Data
While specific quantitative disposal limits for Epiglobulol are not readily available, its known

properties as a combustible liquid necessitate careful handling. The following table summarizes

key data relevant to its disposal.

Property Value Citation

Chemical Formula C₁₅H₂₆O [1][2][3]

Molecular Weight 222.37 g/mol [1][3][4]

Appearance Liquid [5]

Density 0.97 g/mL at 20 °C [3][5]

Storage Temperature 2-8°C [3][5]

Storage Class Combustible liquids [5]
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Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the safe disposal of

Epiglobulol waste. This is a general guideline and should be adapted to comply with local,

state, and federal regulations.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the Epiglobulol waste is pure, in solution, or mixed

with other chemicals.

Segregate Waste Streams: Do not mix Epiglobulol waste with incompatible materials.[6][7]

It should be collected in a dedicated, properly labeled hazardous waste container.[6][8]

Chlorinated and non-chlorinated solvent wastes must always be kept separate.[7]

2. Container Selection and Labeling:

Choose an Appropriate Container: Use a chemically resistant container, preferably plastic

over glass to minimize breakage risk, that can be securely sealed.[8] The container must be

in good condition and free of leaks.[9]

Properly Label the Container: The label must include the words "Hazardous Waste," the full

chemical name "Epiglobulol," and the quantity of waste.[8] Note the date of waste

generation and the laboratory of origin.[8] All labels should be clear and legible.

3. Waste Accumulation and Storage:

Accumulation Point: Store the waste container in a designated satellite accumulation area

within the laboratory.[10]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.[11]

Keep Containers Closed: Waste containers must be kept securely closed except when

adding waste.[9][11]

4. Disposal Request and Pickup:
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Consult Institutional Guidelines: Follow your institution's specific procedures for hazardous

waste disposal. This typically involves submitting a hazardous waste pickup request to the

Environmental Health and Safety (EHS) office.[8]

Provide Necessary Documentation: Complete any required waste information forms,

accurately listing all components of the waste mixture.[8]

5. Emergency Procedures:

Spills: In the event of a spill, immediately alert personnel in the area. Provide adequate

ventilation.[12] Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it

into a sealed container for disposal as hazardous waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling Epiglobulol waste.[5]

Experimental Protocols Referenced
The disposal procedures outlined above are based on standard best practices for laboratory

chemical waste management and do not originate from specific experimental protocols

involving Epiglobulol. The core principles of waste segregation, proper containment, and clear

labeling are fundamental to laboratory safety.[6][13][14]

Disposal Decision Pathway
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemical waste like Epiglobulol.
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Start: Epiglobulol Waste Generated

Is the waste pure Epiglobulol or a simple solution?

Is the waste mixed with other chemicals?

No

Segregate into a dedicated, compatible hazardous waste container.

YesIdentify all chemical components and their concentrations.

Yes

Check for chemical incompatibilities.

Compatible Incompatible
(Use separate containers)

Label container with:
- 'Hazardous Waste'

- Full chemical names
- Concentrations

- Date and Lab info

Store in a designated satellite accumulation area with secondary containment.

Submit a hazardous waste pickup request to EHS.

End: Waste Disposed by EHS

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Epiglobulol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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